Cas no 2408964-29-2 (3-Fluorosulfonyloxy-2,5-dimethylpyridine)

• Product Name: 3-Fluorosulfonyloxy-2,5-dimethylpyridine
• CAS No: 2408964-29-2
• MF: C₇H₈FNO₃S
• MW: 205.20672416687
• CID: 6038901
• PubChem ID: 146082250
• Update Time: 2025-06-13

3-Fluorosulfonyloxy-2,5-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluorosulfonyloxy-2,5-dimethylpyridine
• 2,5-dimethylpyridin-3-yl sulfurofluoridate
• 2408964-29-2
• EN300-7541439

• Inchi： 1S/C7H8FNO3S/c1-5-3-7(6(2)9-4-5)12-13(8,10)11/h3-4H,1-2H3
• InChI Key： KXJGULQSDMDRDX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(C)=CN=C1C)F

Computed Properties

• Exact Mass: 205.02089245g/mol
• Monoisotopic Mass: 205.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.6Ų

Additional information on 3-Fluorosulfonyloxy-2,5-dimethylpyridine

Introduction to 3-Fluorosulfonyloxy-2,5-dimethylpyridine (CAS No: 2408964-29-2)

3-Fluorosulfonyloxy-2,5-dimethylpyridine, identified by its Chemical Abstracts Service (CAS) number 2408964-29-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of both fluorosulfonyloxy and dimethyl substituents in its molecular framework imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and drug development.

The structural configuration of 3-Fluorosulfonyloxy-2,5-dimethylpyridine consists of a pyridine core substituted at the 3-position with a fluorosulfonyloxy group (-SO₂O⁻F) and at the 2- and 5-positions with methyl groups (-CH₃). This specific arrangement enhances its reactivity and functionality, enabling its use in various synthetic transformations. The fluorosulfonyloxy group, in particular, is known for its strong electron-withdrawing effect and ability to participate in nucleophilic substitution reactions, making it a versatile tool in medicinal chemistry.

In recent years, 3-Fluorosulfonyloxy-2,5-dimethylpyridine has been extensively studied for its potential applications in the synthesis of bioactive molecules. Its incorporation into drug candidates has shown promise in several therapeutic areas, including oncology, inflammation, and central nervous system disorders. The fluorine atom's presence not only influences the electronic properties of the molecule but also contributes to its metabolic stability and bioavailability, key factors in drug design.

One of the most compelling aspects of 3-Fluorosulfonyloxy-2,5-dimethylpyridine is its role as a key intermediate in the synthesis of fluorinated pyridines. Fluorinated pyridines are increasingly recognized for their enhanced binding affinity and selectivity when incorporated into pharmacophores. This has led to the development of novel compounds with improved pharmacokinetic profiles. For instance, researchers have utilized derivatives of this compound to create kinase inhibitors that exhibit high potency against specific cancer targets.

Recent advancements in computational chemistry have further highlighted the significance of 3-Fluorosulfonyloxy-2,5-dimethylpyridine. Molecular modeling studies suggest that the fluorosulfonyloxy group can effectively modulate the binding interactions between drug candidates and their biological targets. This has enabled medicinal chemists to design molecules with optimized binding affinities and reduced off-target effects. The dimethyl groups at the 2- and 5-positions also contribute to steric stabilization, ensuring that the compounds maintain their structural integrity in biological environments.

The agrochemical sector has also benefited from the use of 3-Fluorosulfonyloxy-2,5-dimethylpyridine. Its derivatives have been explored as intermediates in the synthesis of herbicides and pesticides that exhibit improved efficacy against resistant weed species. The unique chemical properties of this compound allow for the development of formulations that are both potent and environmentally sustainable.

From a synthetic chemistry perspective, 3-Fluorosulfonyloxy-2,5-dimethylpyridine serves as a versatile building block for constructing more complex molecules. Its reactivity with various nucleophiles enables chemists to introduce diverse functional groups into the pyridine core. This flexibility has been leveraged in multi-step syntheses aimed at creating novel therapeutic agents with tailored biological activities.

The industrial production of 3-Fluorosulfonyloxy-2,5-dimethylpyridine (CAS No: 2408964-29-2) involves sophisticated synthetic routes that ensure high purity and yield. Manufacturers employ advanced purification techniques to isolate this compound from reaction mixtures, ensuring that it meets the stringent requirements for pharmaceutical applications. The growing demand for this intermediate underscores its importance in modern chemical synthesis.

Future research directions may focus on exploring new derivatives of 3-Fluorosulfonyloxy-2,5-dimethylpyridine with enhanced pharmacological properties. By modifying its substituent patterns or exploring different reaction pathways, scientists aim to uncover additional therapeutic applications. The integration of machine learning algorithms into drug discovery processes may also accelerate the identification of novel analogs with improved biological activity.

In conclusion,3-Fluorosulfonyloxy-2,5-dimethylpyridine represents a significant advancement in chemical synthesis and drug development. Its unique structural features make it an invaluable intermediate for creating bioactive molecules with diverse applications across pharmaceuticals and agrochemicals. As research continues to uncover new possibilities for this compound,its importance is likely to grow further, driving innovation in medicinal chemistry and synthetic biology.